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Cat. No.: B1294309

Get Quote

Abstract
This technical guide provides a comprehensive toxicological profile of 4-tert-
amylcyclohexanol (CAS RN 5349-51-9), a fragrance ingredient and chemical intermediate.

Due to a notable lack of publicly available toxicological data for 4-tert-amylcyclohexanol, this

guide employs a read-across approach, leveraging the extensive data available for the

structurally analogous substance, 4-tert-butylcyclohexanol (CAS RN 98-52-2). This document

is intended for researchers, scientists, and drug development professionals, offering a detailed

examination of the substance's chemical and physical properties, manufacturing and uses,

toxicokinetics, and a thorough toxicological assessment including acute and chronic effects,

irritation and sensitization potential, genotoxicity, carcinogenicity, and reproductive toxicity. The

guide also covers ecotoxicological effects and provides an overview of relevant experimental

protocols based on OECD guidelines.
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4-tert-Amylcyclohexanol is a synthetic alcohol used primarily in the fragrance industry. A

comprehensive understanding of its toxicological profile is essential for ensuring its safe use

and for regulatory compliance. However, a thorough review of the scientific literature and

regulatory databases reveals a significant data gap for this specific compound.

In contrast, 4-tert-butylcyclohexanol, a closely related chemical with a similar molecular

structure and functional groups, has been extensively studied. The structural similarity between

these two compounds allows for a scientifically justified read-across approach to predict the

toxicological properties of 4-tert-amylcyclohexanol. This guide will therefore present the

available data for 4-tert-butylcyclohexanol as a surrogate for 4-tert-amylcyclohexanol, with

this assumption being clearly noted throughout the document. All toxicological data presented

herein, unless explicitly stated otherwise, pertains to 4-tert-butylcyclohexanol.

Chemical Identity and Physicochemical Properties
A clear understanding of the chemical and physical properties of a substance is fundamental to

assessing its toxicological and environmental fate.

Property 4-tert-Amylcyclohexanol 4-tert-Butylcyclohexanol

CAS Registry Number 5349-51-9 98-52-2

Molecular Formula C₁₁H₂₂O C₁₀H₂₀O

Molecular Weight 170.29 g/mol 156.27 g/mol

Appearance Not specified
White crystalline powder or

chunks.[1]

Boiling Point Not specified 224 - 228 °C[1]

Melting Point Not specified 62-70 °C

Water Solubility Not specified 264 mg/L at 20 °C

Log Pow (Octanol/Water

Partition Coefficient)
Not specified 3.23

Manufacturing and Uses
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Manufacturing Process
The synthesis of 4-tert-alkylcyclohexanols, such as the butyl and amyl variants, generally

involves a two-step process. The first step is the alkylation of phenol with the corresponding

alkene (e.g., isobutylene for the butyl derivative, amylene for the amyl derivative). This is

followed by the catalytic hydrogenation of the resulting 4-tert-alkylphenol to yield the

corresponding cyclohexanol derivative. The process typically produces a mixture of cis and

trans isomers.
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Caption: General manufacturing process for 4-tert-alkylcyclohexanols.

Commercial and Industrial Uses
4-tert-Amylcyclohexanol is primarily used as a fragrance ingredient in a variety of consumer

products, including perfumes, soaps, detergents, and other personal care items. Its

characteristic woody and floral scent makes it a valuable component in fragrance formulations.

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
While specific data for 4-tert-amylcyclohexanol is unavailable, the toxicokinetic profile of 4-

tert-butylcyclohexanol suggests that it is likely absorbed through the skin and gastrointestinal

tract. Due to its lipophilic nature (Log Pow > 3), it may be distributed to fatty tissues.

Metabolism is expected to occur in the liver, primarily through oxidation and conjugation

pathways, to facilitate excretion.
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Toxicological Profile (Read-Across from 4-tert-
Butylcyclohexanol)
This section details the toxicological endpoints for 4-tert-butylcyclohexanol, which are used to

infer the potential hazards of 4-tert-amylcyclohexanol.

Acute Toxicity
Route Species Value Reference

Oral (LD₅₀) Rat 4,200 mg/kg bw [2]

Dermal (LD₅₀) Rabbit > 5,000 mg/kg bw [2]

Inhalation (LC₅₀) Rat > 0.221 mg/L air (4h)

Based on these results, 4-tert-butylcyclohexanol has a low order of acute toxicity via the oral

and dermal routes.

Skin and Eye Irritation
Skin Irritation: Studies on rabbits have shown that 4-tert-butylcyclohexanol is not a skin

irritant.[1]

Eye Irritation: 4-tert-butylcyclohexanol is classified as causing serious eye irritation.[2]

Skin Sensitization
In a guinea pig maximization study, 4-tert-butylcyclohexanol was not found to be a skin

sensitizer.[1] However, some studies on the trans-isomer have indicated a potential for

sensitization.

Sub-chronic and Chronic Toxicity
There is limited publicly available data on the sub-chronic and chronic toxicity of 4-tert-

butylcyclohexanol.

Genotoxicity
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4-tert-butylcyclohexanol has been evaluated for its genotoxic potential in a bacterial reverse

mutation assay (Ames test). While an increase in revertant colonies was observed in one strain

(TA1537) with metabolic activation, the overall conclusion from a battery of tests is that 4-tert-

butylcyclohexanol does not present a concern for genotoxicity.[3]

Carcinogenicity
No long-term carcinogenicity studies on 4-tert-butylcyclohexanol have been identified in the

public domain.

Reproductive and Developmental Toxicity
Data on the reproductive and developmental toxicity of 4-tert-butylcyclohexanol is limited.

Studies on the related compound, 4-tert-butylcyclohexyl acetate, did not indicate

developmental toxicity in rats.

Ecotoxicological Profile
The environmental fate and effects of 4-tert-amylcyclohexanol are not well-documented.

However, data for 4-tert-butylcyclohexanol can provide some insights.

Biodegradation: 4-tert-Butylcyclohexanol is considered to be readily biodegradable.

Bioaccumulation: With a Log Pow greater than 3, there is a potential for bioaccumulation.

Aquatic Toxicity: 4-tert-Butylcyclohexanol is considered harmful to aquatic life.[2]

Experimental Protocols
The following are generalized protocols for key toxicological assessments, based on OECD

guidelines. These methodologies are standard in the field for evaluating the safety of chemicals

like 4-tert-amylcyclohexanol.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.
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Dose Administration: The test substance is administered orally by gavage at one of the

defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Stepwise Procedure: The outcome of the first dose level determines the next step, which

may involve testing at a higher or lower dose level, or stopping the test.

Endpoint: The test allows for the classification of the substance into a GHS toxicity category.

Skin Irritation - OECD 404
Animal Selection: Albino rabbits are typically used.

Test Substance Application: A small amount of the test substance is applied to a shaved

patch of skin on the back of the animal and covered with a gauze patch.

Exposure: The exposure period is typically 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Ames Test (Bacterial Reverse Mutation Assay) - OECD
471

Tester Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-

existing mutations that render them unable to synthesize a specific amino acid are used.

Exposure: The tester strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 mix).

Incubation: The treated bacteria are plated on a minimal agar medium that lacks the required

amino acid.
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Endpoint: The number of revertant colonies (colonies that have undergone a reverse

mutation and can now grow on the minimal medium) is counted. A significant, dose-

dependent increase in revertant colonies indicates a mutagenic potential.
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Click to download full resolution via product page

Caption: Simplified workflow for the Ames Test (OECD 471).

Conclusion and Recommendations
The toxicological profile of 4-tert-amylcyclohexanol is largely inferred from data on its close

structural analog, 4-tert-butylcyclohexanol. Based on this read-across approach, 4-tert-
amylcyclohexanol is expected to have a low order of acute toxicity via oral and dermal routes.

It is likely to be a serious eye irritant but not a skin irritant or a significant skin sensitizer. The

available data suggests it is not genotoxic.

Given the data gaps for 4-tert-amylcyclohexanol, the following recommendations are made:

Generation of Specific Data: It is highly recommended that key toxicological studies,

particularly on skin sensitization and repeated dose toxicity, be conducted specifically on 4-
tert-amylcyclohexanol to confirm the findings of this read-across assessment.

Further Ecotoxicological Testing: To better understand its environmental impact, studies on

the aquatic toxicity and bioaccumulation potential of 4-tert-amylcyclohexanol are

warranted.

Occupational Health: Standard industrial hygiene practices should be followed when

handling this substance, including the use of personal protective equipment to prevent eye

contact.

This guide serves as a comprehensive resource based on the current state of knowledge. As

new data becomes available, this profile should be updated to ensure a continued

understanding of the safety of 4-tert-amylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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